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Introduction

6-cis-Octadecenol, also known as petroselinyl alcohol, is a monounsaturated fatty alcohol with
significant potential in various scientific and industrial applications, including as a precursor in
chemical synthesis, a component in cosmetic formulations, and a subject of study in lipid
chemistry. A thorough understanding of its solubility in different organic solvents is crucial for its
effective handling, formulation, and application. This technical guide provides a comprehensive
overview of the solubility of 6-cis-Octadecenol, including quantitative data (where available for
structurally similar analogs), detailed experimental protocols for solubility determination, and a
logical workflow for these procedures.

Quantitative Solubility Data

Direct quantitative solubility data for 6-cis-Octadecenol is not readily available in published
literature. However, data for its close structural isomer, oleyl alcohol (cis-9-octadecen-1-ol),
provides a valuable and reliable proxy due to their identical molecular formula (C1sH36O) and
similar physical properties.
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] Solubility (at o
Solvent Chemical Formula Citation
approx. 20-25°C)

Approximately 30
Ethanol C2HsOH [1]
mg/mL
Dimethyl Sulfoxide Approximately 30
(CH3)2S0 [1]
(DMSO) mg/mL
Dimethylformamide Approximately 30
(CH3)2NC(O)H [1]
(DMF) mg/mL
Ether (Diethyl Ether) (C2H5)20 Soluble [2]
Chloroform CHCIs Soluble [2]
Carbon Tetrachloride CCla Slightly Soluble [3]
Water H20 Insoluble [2]

Note: "Soluble" indicates that the substance dissolves freely, but a precise quantitative value
was not specified in the cited source. "Slightly soluble" suggests a lower degree of solubility,
and "insoluble" indicates negligible solubility.

Experimental Protocols for Solubility Determination

The following section outlines a detailed gravimetric method for determining the solubility of a
fatty alcohol like 6-cis-Octadecenol in an organic solvent. This method is based on the principle
of creating a saturated solution and then determining the mass of the dissolved solute.

Principle

A saturated solution is prepared by adding an excess of the solute (6-cis-Octadecenol) to a
known volume of the solvent and allowing it to reach equilibrium at a constant temperature. A
known volume of the supernatant (the clear, saturated solution) is then carefully separated, and
the solvent is evaporated. The mass of the remaining solute is measured, and from this, the
solubility can be calculated.

Materials and Equipment
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e 6-cis-Octadecenol

e Selected organic solvents (e.g., ethanol, chloroform, hexane)
e Analytical balance (accurate to £0.0001 g)

 Vials or flasks with airtight seals

o Constant temperature shaker bath or incubator

e Micropipettes or volumetric pipettes

o Pre-weighed evaporation dishes or vials

e Source of inert gas (e.g., nitrogen) for solvent evaporation

e Fume hood

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of 6-cis-Octadecenol to a series of vials, each containing a known
volume (e.g., 5 mL) of the desired organic solvent. The excess solid should be clearly
visible.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25°C).

o Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation.

e Sample Withdrawal:

o After equilibration, stop the agitation and allow the excess solid to settle at the bottom of
the vials for at least 2 hours, maintaining the constant temperature.
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o Carefully withdraw a precise volume (e.g., 1 mL) of the clear supernatant using a pre-
warmed (to the equilibration temperature) pipette. Avoid disturbing the undissolved solid.

o Gravimetric Analysis:
o Transfer the withdrawn aliquot into a pre-weighed evaporation dish.

o Place the evaporation dish in a fume hood and evaporate the solvent using a gentle
stream of nitrogen gas or by placing it in a vacuum oven at a temperature below the
boiling point of the solvent and the melting point of the solute.

o Once the solvent is completely evaporated, place the dish in a desiccator to cool to room
temperature.

o Weigh the evaporation dish containing the dried solute on an analytical balance.
o Repeat the drying and weighing steps until a constant weight is achieved.
o Calculation of Solubility:

o Calculate the mass of the dissolved 6-cis-Octadecenol by subtracting the initial weight of
the empty evaporation dish from the final constant weight.

o Express the solubility in the desired units, for example:
= mg/mL: (Mass of solute in mg) / (Volume of aliquot in mL)
= /100 mL: [(Mass of solute in g) / (Volume of aliquot in mL)] * 100

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Gravimetric method workflow for solubility determination.
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Logical Relationship of Solubility
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Caption: Factors influencing the solubility of 6-cis-Octadecenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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